N-[(furan-3-yl)methyl]-3-(phenylsulfanyl)-N-[2-(thiophen-2-yl)ethyl]propanamide

• IUPAC Name: N-(furan-3-ylmethyl)-3-phenylsulfanyl-N-(2-thiophen-2-ylethyl)propanamide
• InChI: InChI=1S/C20H21NO2S2/c22-20(10-14-25-18-5-2-1-3-6-18)21(15-17-9-12-23-16-17)11-8-19-7-4-13-24-19/h1-7,9,12-13,16H,8,10-11,14-15H2
• InChI Key: CISFYTSBBACCEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCC(=O)N(CCC2=CC=CS2)CC3=COC=C3
• Molecular Formula: C20H21NO2S2
• Molecular Weight: 371.5 g/mol

Description

N-[(furan-3-yl)methyl]-3-(phenylsulfanyl)-N-[2-(thiophen-2-yl)ethyl]propanamide, also known as Furan-3-ylmethyl-3-phenylsulfanyl-2-thiopheneethylpropanamide, is a synthetic compound that has been studied for its potential applications in the fields of medicine, biochemistry, and physiology. This compound has been shown to have numerous biochemical and physiological effects, which have been studied in laboratory experiments. The synthesis method and mechanism of action of the compound have also been studied.

Scientific Research Applications

N-[(furan-3-yl)methyl]-3-(phenylsulfanyl)-N-[2-(thiophen-2-yl)ethyl]propanamidethyl-3-phenylsulfanyl-2-thiopheneethylpropanamide has been studied for its potential applications in the fields of medicine, biochemistry, and physiology. The compound has been studied for its potential use as an anti-inflammatory agent, an antioxidant, and a neuroprotective agent. It has also been studied for its potential use in cancer therapy and as a potential treatment for Alzheimer's disease.

Mechanism of Action

The mechanism of action of N-[(furan-3-yl)methyl]-3-(phenylsulfanyl)-N-[2-(thiophen-2-yl)ethyl]propanamidethyl-3-phenylsulfanyl-2-thiopheneethylpropanamide is not yet fully understood. However, it is believed that the compound may act as an antioxidant and anti-inflammatory agent by inhibiting the activity of various enzymes and proteins involved in inflammation. It may also act as a neuroprotective agent by modulating the activity of various neurotransmitters.
Biochemical and Physiological Effects
N-[(furan-3-yl)methyl]-3-(phenylsulfanyl)-N-[2-(thiophen-2-yl)ethyl]propanamidethyl-3-phenylsulfanyl-2-thiopheneethylpropanamide has been shown to have numerous biochemical and physiological effects. In laboratory experiments, the compound has been shown to reduce inflammation and oxidative stress, as well as to modulate the activity of various neurotransmitters. It has also been shown to reduce the activity of various enzymes involved in inflammation, such as cyclooxygenase and lipoxygenase.

Advantages and Limitations for Lab Experiments

The use of N-[(furan-3-yl)methyl]-3-(phenylsulfanyl)-N-[2-(thiophen-2-yl)ethyl]propanamidethyl-3-phenylsulfanyl-2-thiopheneethylpropanamide in laboratory experiments has several advantages. The compound is relatively easy to synthesize and can be used in a variety of experimental setups. It is also non-toxic and has been shown to have a wide range of effects on various biochemical and physiological processes. However, the compound is still relatively new and its effects on humans have not yet been fully studied.

Future Directions

The potential applications of N-[(furan-3-yl)methyl]-3-(phenylsulfanyl)-N-[2-(thiophen-2-yl)ethyl]propanamidethyl-3-phenylsulfanyl-2-thiopheneethylpropanamide are still being explored. Some potential future directions include further studies on the compound's effects on inflammation, oxidative stress, and neurological processes. Additionally, further studies on the compound's potential applications in cancer therapy and as a treatment for Alzheimer's disease are warranted. Furthermore, further studies on the compound's effects on humans are needed in order to fully understand its potential uses and safety.

Synthesis Methods

The synthesis of N-[(furan-3-yl)methyl]-3-(phenylsulfanyl)-N-[2-(thiophen-2-yl)ethyl]propanamidethyl-3-phenylsulfanyl-2-thiopheneethylpropanamide is a multi-step process that begins with the reaction of furan and thiophene with a Grignard reagent. The Grignard reagent is then reacted with an aryl sulfide to form a sulfide intermediate. This intermediate is then reacted with ethyl propionate to form the desired product. The reaction can be carried out in a single step or in multiple steps, depending on the desired product purity.